Cas no 2229123-49-1 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid
• CAS No: 2229123-49-1
• MF: C₇H₄ClF₅N₂O₂
• MW: 278.563878059387
• CID: 6318369
• PubChem ID: 165844887
• Update Time: 2025-10-18

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid
• EN300-1960279
• 2229123-49-1
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-difluoroacetic acid

• Inchi： 1S/C7H4ClF5N2O2/c1-15-4(8)2(6(9,10)5(16)17)3(14-15)7(11,12)13/h1H3,(H,16,17)
• InChI Key： LCZGKXKWJWHLQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)(F)F)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 277.9881459g/mol
• Monoisotopic Mass: 277.9881459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid

Comprehensive Analysis of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid (CAS No. 2229123-49-1)

The compound 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid (CAS No. 2229123-49-1) is a highly specialized fluorinated pyrazole derivative with significant applications in modern agrochemical and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and difluoroacetic acid moiety, contribute to its reactivity and potential as a key intermediate in synthetic chemistry. Researchers are increasingly exploring its utility in crop protection formulations due to its potential herbicidal and fungicidal properties, aligning with the growing demand for sustainable agriculture solutions.

In recent years, the scientific community has shown heightened interest in fluorinated heterocycles like this compound, particularly for their role in developing next-generation pesticides with improved environmental profiles. The presence of both chloro and trifluoromethyl substituents enhances the molecule's lipophilicity and metabolic stability, making it a subject of numerous structure-activity relationship (SAR) studies. These characteristics address current industry challenges such as pest resistance management and reduced ecological impact – topics frequently searched in academic databases and patent literature.

The synthesis of CAS 2229123-49-1 typically involves multi-step processes including pyrazole ring formation, followed by selective halogenation and carboxylation reactions. Advanced analytical techniques like LC-MS and NMR spectroscopy are crucial for quality control, as purity is paramount for its application in precision chemistry. This aligns with the pharmaceutical industry's focus on high-purity intermediates, a trending topic in chemical manufacturing forums and research publications.

From a molecular design perspective, the 1H-pyrazole core of this compound offers excellent opportunities for lead optimization in drug discovery programs. Its structural motifs are being investigated for potential bioactive molecule development, particularly in areas addressing metabolic disorders and inflammatory pathways – research directions that consistently rank high in scientific search queries. The difluoroacetic acid component further enhances its potential as a carboxylic acid bioisostere, a concept gaining traction in medicinal chemistry circles.

Environmental fate studies of similar fluorinated pyrazole derivatives suggest that CAS 2229123-49-1 may offer advantages in terms of biodegradability compared to traditional agrochemicals. This positions the compound as relevant to discussions about green chemistry principles and EPA regulatory compliance – subjects frequently appearing in environmental science searches. Its potential low mammalian toxicity profile also makes it interesting for researchers investigating safer chemical alternatives.

In the context of intellectual property landscape, derivatives of this compound have been featured in recent patent applications related to novel pesticide formulations and pharmaceutical intermediates. The strategic incorporation of fluorine atoms addresses current market needs for compounds with improved target specificity and environmental persistence optimization. These aspects are particularly relevant to formulators searching for next-gen active ingredients with balanced efficacy and ecological considerations.

The physicochemical properties of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoroacetic acid make it suitable for various formulation technologies, including microencapsulation and nanocarrier systems – cutting-edge delivery methods dominating current agrochemical research. Its potential compatibility with biological adjuvants further enhances its appeal in the context of integrated pest management systems, a hot topic in sustainable agriculture discussions.

Analytical method development for this compound presents interesting challenges due to its polyhalogenated structure, driving innovation in chromatographic separation techniques. This aligns with laboratory professionals' frequent searches for HPLC method optimization strategies for complex heterocycles. The compound's stability under various pH conditions is another active research area, particularly for applications requiring formulation stability in diverse environmental conditions.

From a commercial perspective, CAS 2229123-49-1 represents an important building block in the fine chemicals market, with potential applications extending to electronic materials and specialty polymers. The fluorine-rich structure may impart unique properties useful in material science applications, connecting to growing interest in functional fluorochemicals. Supply chain considerations for this compound reflect broader trends in strategic chemical sourcing and custom synthesis services.

Ongoing research into metabolic pathways of similar compounds suggests potential for developing selective biochemical modulators based on this chemical scaffold. The scientific literature shows increasing citations related to its mode of action studies and target protein interactions – subjects that frequently appear in biochemical search queries. This positions the compound as relevant to both applied chemistry and basic research communities.